N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide

• Molecular Formula: C18H21NO2
• Molecular Weight: 283.4 g/mol
• IUPAC Name: (6Z)-N-(3-acetylphenyl)bicyclo[6.1.0]non-6-ene-9-carboxamide
• InChI: InChI=1S/C18H21NO2/c1-12(20)13-7-6-8-14(11-13)19-18(21)17-15-9-4-2-3-5-10-16(15)17/h4,6-9,11,15-17H,2-3,5,10H2,1H3,(H,19,21)/b9-4-
• InChI Key: JGHLKYZOSXUQGC-WTKPLQERSA-N
• Isomeric SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2C3C2/C=C\CCCC3
• SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2C3C2C=CCCCC3

Description

N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide is a chemical compound that has gained significant attention in scientific research. It is a bicyclic compound that has a unique structure and properties, making it a promising candidate for various applications. 1.0]non-2-ene-9-carboxamide.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins involved in disease progression. It may also interact with specific receptors in the body, leading to its therapeutic effects.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and alleviate pain. It has also been shown to have neuroprotective effects, potentially making it a promising candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide in lab experiments is its unique structure and properties, which make it a promising candidate for various applications. However, one of the limitations is the complexity of its synthesis method, which may limit its widespread use in research.

Future Directions

There are several future directions for the research on N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide. One potential direction is to investigate its potential as a drug candidate for the treatment of cancer and neurodegenerative diseases. Another direction is to study its mechanism of action in more detail to better understand its therapeutic effects. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide.

Synthesis Methods

N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide can be synthesized through a multistep process involving various reagents and catalysts. The synthesis method involves the preparation of the starting materials, followed by the formation of the bicyclic ring system and the introduction of the amide group. The final product is obtained through purification and isolation steps.

Scientific Research Applications

N-(3-acetylphenyl)bicyclo[6.1.0]non-2-ene-9-carboxamide has shown potential in various scientific research applications. It has been studied for its antitumor, anti-inflammatory, and analgesic properties. It has also been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.